Cas no 2137766-41-5 (2-Pentynoic acid, 5-methoxy-4-methyl-)

• Product Name: 2-Pentynoic acid, 5-methoxy-4-methyl-
• CAS No: 2137766-41-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5299373
• Update Time: 2025-11-01

2-Pentynoic acid, 5-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 5-methoxy-4-methyl-

• Inchi： 1S/C7H10O3/c1-6(5-10-2)3-4-7(8)9/h6H,5H2,1-2H3,(H,8,9)
• InChI Key： CCZHPPJTXQERHT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Pentynoic acid, 5-methoxy-4-methyl-

Chemical Profile of 2-Pentynoic acid, 5-methoxy-4-methyl- (CAS No. 2137766-41-5)

2-Pentynoic acid, 5-methoxy-4-methyl-, identified by its Chemical Abstracts Service number (CAS No. 2137766-41-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of α,β-unsaturated carboxylic acids, a category known for its versatile reactivity and broad applications in medicinal chemistry. The presence of both a terminal alkyne group and an ester functionality, along with methoxy and methyl substituents, makes it a structurally unique molecule with potential applications in the synthesis of biologically active agents.

The structural framework of 2-Pentynoic acid, 5-methoxy-4-methyl- consists of a five-carbon chain terminated by an alkyne (C≡C) at the second carbon position, which is flanked by a carboxylic acid group (COOH) at one end and various substituents at the other. The fifth carbon is substituted with a methoxy group (OCH₃), while the fourth carbon bears a methyl group (CH₃). This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and potential biological interactions.

In recent years, there has been growing interest in α,β-unsaturated carboxylic acids due to their role as key intermediates in the synthesis of various pharmacologically relevant compounds. The alkyne functionality in 2-Pentynoic acid, 5-methoxy-4-methyl- allows for diverse chemical transformations, including Sonogashira coupling, hydroamination, and cycloaddition reactions. These reactions are pivotal in constructing complex molecular architectures that mimic natural products or designed drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a building block for more complex molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways that are implicated in inflammatory diseases and cancer. The methoxy and methyl groups further enhance its synthetic utility by providing handles for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of 2-Pentynoic acid, 5-methoxy-4-methyl- to develop small molecules that can modulate biological processes at the molecular level. The compound's ability to undergo regioselective transformations makes it an attractive candidate for generating libraries of compounds for high-throughput screening. Such libraries are essential for identifying lead compounds that can be optimized into drugs with improved efficacy and reduced side effects.

Recent advances in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed reactions have made it possible to construct complex molecules with high precision and yield. This has opened up new avenues for exploring the chemical space around 2-Pentynoic acid, 5-methoxy-4-methyl-, allowing chemists to design molecules with tailored properties for specific applications.

Beyond pharmaceutical applications, 2-Pentynoic acid, 5-methoxy-4-methyl- has potential uses in materials science and agrochemicals. Its unique structural features make it a candidate for developing novel polymers or specialty chemicals that exhibit desirable physical properties. Additionally, derivatives of this compound have shown activity against certain plant pathogens, suggesting its utility in crop protection strategies.

The synthesis of 2-Pentynoic acid, 5-methoxy-4-methyl- typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include the preparation of propargyl esters followed by functional group interconversions to introduce the desired substituents at specific positions on the carbon chain. Recent improvements in synthetic protocols have focused on enhancing atom economy and reducing waste generation, aligning with green chemistry principles.

In conclusion,2-Pentynoic acid, 5-methoxy-4-methyl- (CAS No. 2137766-41-5) is a versatile organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable building block for synthesizing biologically active molecules. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its importance is likely to grow further within the chemical community.